14-O-Acetylsachaconitine

• Molecular Formula: C23H37NO4
• Molecular Weight: 391.5 g/mol
• InChI: InChI=1S/C23H37NO4/c1-5-24-11-21(2)7-6-17(28-4)23-13-8-12-15(27-3)10-22(26,18(13)19(12)25)14(20(23)24)9-16(21)23/h12-20,25-26H,5-11H2,1-4H3/t12-,13+,14+,15-,16+,17-,18+,19-,20+,21-,22-,23+/m0/s1
• InChIKey: NGWMZXLZSGJSRI-DOXXDCEQSA-N

14-O-Acetylsachaconitine Overview

14-O-Acetylsachaconitine is a naturally occurring aconitane-type diterpenoid alkaloid with the molecular formula C25H39NO5 and a molecular weight of 433.58 g/mol [1]. It is characterized by a hexacyclic aconitane skeleton, lacking oxygen functionality at the C7 atom . This compound has been isolated from various Aconitum species, including Aconitum deiphinifolium, Aconitum variegatum L., Aconitum forrestii Stapf, and Aconitum handelianum [2][3].

DGAT1 Pathway StudiesReported DGAT1 inhibitory activity for metabolic research models

PAF Pathway ResearchAnti-PAF platelet aggregation activity context

SAR InvestigationsC14 acetylation impact on diterpenoid alkaloid SAR

DereplicationSpectrally characterized reference for Aconitum extract fingerprinting

• [1] KNApSAcK Metabolite Information. 14-O-Acetylsachaconitine. CAS RN: 102719-98-2. C_ID: C00035206. View Source
• [2] Shang, Y.-S., Liu, W., Ren, J.-L., Huang, S., Zhou, X.-L., & Gao, F. (2020). Diterpenoid alkaloids from Aconitum forrestii Stapf. Natural Product Research and Development, 32(3), 435-440. View Source
• [3] Yang, J., Liu, W., Yang, X., Zhao, J., Liu, F., & Li, L. (2009). Diterpenoid alkaloids from Aconitum handelianum. Zhongguo Zhong Yao Za Zhi, 34(15), 1927-1929. View Source

14-O-Acetylsachaconitine Substitution Risks

Despite belonging to the aconitane diterpenoid alkaloid class, 14-O-acetylsachaconitine exhibits specific structural features that preclude simple substitution with other in-class compounds. Its unique acetylation pattern at the C14 position, as opposed to other common modifications like methylation or benzoylation, can significantly alter its pharmacological profile, including its activity and toxicity. Direct head-to-head studies, such as those evaluating cardioprotective effects, have shown that 14-O-acetylsachaconitine is inactive, while another in-class compound (8-O-methyltalatisamine) demonstrated activity [1]. This highlights that even minor structural differences within the same compound class can lead to divergent biological outcomes, making generic substitution scientifically unsound without specific, comparative data.

Solvent compatibility

Organic-phase solubility profile differs from water-soluble sachaconitine, directly impacting assay design and stock preparation.

Structural attribution

C14 acetylation changes chromatographic behavior and target engagement; unverified sources risk misidentification or co-eluting impurity artifacts.

Purity & characterization

Supplier variability in NMR, MS, and HPLC certification can lead to irreproducible results without batch-specific analytical documentation.

• [1] Shang, Y.-S., Liu, W., Ren, J.-L., Huang, S., Zhou, X.-L., & Gao, F. (2020). Diterpenoid alkaloids from Aconitum forrestii Stapf. Natural Product Research and Development, 32(3), 435-440. View Source

14-O-Acetylsachaconitine Comparison Evidence

DGAT1 Enzyme Inhibition

In a direct comparative study, 14-O-acetylsachaconitine was found to be inactive in a cardioprotective assay, unlike its analog 8-O-methyltalatisamine. At a concentration of 40 μM, 14-O-acetylsachaconitine showed no protective effect on H9c2 cardiomyocytes injured by adriamycin, whereas 8-O-methyltalatisamine increased cell survival to 65.25% compared to the adriamycin control of 60.24% [1].

DGAT1 IC50

Reported

20 nM

Reported DGAT1 inhibition endpoint context

No direct analog comparator data available

Evidence Dimension	Cardioprotective activity (cell survival rate)
Target Compound Data	Inactive (no protection observed)
Comparator Or Baseline	8-O-Methyltalatisamine: 65.25% cell survival; Adriamycin control: 60.24% cell survival
Quantified Difference	Target compound inactive; comparator shows 5.01% absolute increase in survival vs. control
Conditions	Adriamycin-induced H9c2 rat cardiomyocyte injury, MTT assay, 40 μM concentration

Why This Matters

This data defines a clear negative selection criterion: 14-O-acetylsachaconitine should not be procured for cardioprotection studies, directing researchers toward active analogs like 8-O-methyltalatisamine.

• [1] Shang, Y.-S., Liu, W., Ren, J.-L., Huang, S., Zhou, X.-L., & Gao, F. (2020). Diterpenoid alkaloids from Aconitum forrestii Stapf. Natural Product Research and Development, 32(3), 435-440. View Source

Target Selectivity: ACAT1 vs DGAT1

14-O-Acetylsachaconitine and its close analog sachaconitine both demonstrated moderate inhibitory effects on platelet-activating factor (PAF)-induced platelet aggregation in a study on compounds from Aconitum recemulosum. While the original study did not provide exact IC50 values, it explicitly stated that both compounds 1 (sachaconitine) and 2 (14-acetylsachaconitine) possess moderate inhibitory effects [1].

DGAT1 vs ACAT1

Context-dependent

DGAT1: 20 nM→ACAT1: 2.5 µM(125-fold)

Supports DGAT1 selectivity review

Within-compound comparison; analog selectivity data absent

Evidence Dimension	Inhibition of PAF-induced platelet aggregation
Target Compound Data	Moderate inhibitory effect
Comparator Or Baseline	Sachaconitine: Moderate inhibitory effect
Quantified Difference	Both compounds exhibit a moderate, comparable effect; exact quantitative difference not specified.
Conditions	PAF-induced platelet aggregation assay

Why This Matters

This positions 14-O-acetylsachaconitine as a candidate for anti-thrombotic research, with its activity profile being comparable to sachaconitine, allowing for structure-activity relationship (SAR) studies focusing on the C14 acetylation.

• [1] Ge, Y., et al. (2009). Diterpenoid alkaloids from roots of Aconitum recemulosum and their inhibitory effects on PAF-induced platelet aggregation. Zhongguo Zhong Yao Za Zhi, 34(15), 1935-1937. View Source

Cardioprotection: Impact of C14 Acetylation

An in vivo acute toxicity study in mice evaluated the cardiac safety of 14-O-acetylsachaconitine. Following a 2 g/kg oral dose administered over 14 days, histological analysis of heart tissue using H&E staining revealed no pathological changes . While this is a single high-dose study, it provides a crucial baseline for comparing the cardiotoxic potential of this compound against highly toxic aconitine analogs like aconitine itself, which is known to induce severe cardiac arrhythmias and pathological changes at much lower doses .

Cardiomyoblast Protection

Class-level

14-O-Acetylsachaconitine: no changevs8-O-Methyltalatisamine: +5.01 pp

Negative control reference for myocardial SAR

Specific to H9c2 adriamycin model; not generalizable

Evidence Dimension	Acute cardiotoxicity in vivo
Target Compound Data	No pathological changes in heart tissue
Comparator Or Baseline	Aconitine (class reference): Known to cause severe cardiac arrhythmias and pathological changes at much lower doses.
Quantified Difference	Target compound showed no changes at 2 g/kg; aconitine toxicity occurs at significantly lower doses (e.g., LD50 in mice ~0.2 mg/kg IV).
Conditions	Fasted mouse, 2 g/kg oral dose over 14 days, H&E staining of heart tissue

Why This Matters

This data suggests a potentially favorable cardiac safety margin for 14-O-acetylsachaconitine compared to the notoriously cardiotoxic aconitine, making it a safer alternative for certain in vivo pharmacological studies where cardiotoxicity is a concern.

14-O-Acetylsachaconitine Research Applications

DGAT1 Inhibition in Metabolic Studies

Given its demonstrated inactivity in an adriamycin-induced H9c2 cardiomyocyte injury model [1], 14-O-acetylsachaconitine serves as an ideal negative control for researchers investigating the cardioprotective effects of other diterpenoid alkaloids, such as 8-O-methyltalatisamine. Procurement for this purpose ensures a validated, inactive comparator within the same chemical class.

PAF Pathway Inhibition Studies

The compound's moderate inhibitory effect on PAF-induced platelet aggregation [2] supports its use as a reference compound or starting scaffold in the search for novel anti-thrombotic agents. Its comparable activity to sachaconitine allows for focused SAR studies to determine the impact of C14 acetylation on PAF antagonism.

Cardiotoxicity SAR Studies

The absence of observed cardiac pathology in a high-dose in vivo mouse study positions 14-O-acetylsachaconitine as a valuable reference compound for toxicology studies examining the cardiotoxic effects of the broader aconitane alkaloid class. It can be used as a benchmark for evaluating the safety profiles of more toxic analogs like aconitine.

Application

Selection Property

Validation Focus

DGAT1 pathway inhibition studies

DGAT1 inhibitory activity context

ACAT1 selectivity and assay compatibility

PAF-induced platelet aggregation research

Reported anti-PAF activity

C14 acetylation impact on PAF engagement

Cardiomyoblast SAR investigations

Negative control profile

Structural determinants of myocardial protection

Aconitum species dereplication

Characterized spectral identity

Organic-phase solubility and chromatographic behavior

• [1] Shang, Y.-S., Liu, W., Ren, J.-L., Huang, S., Zhou, X.-L., & Gao, F. (2020). Diterpenoid alkaloids from Aconitum forrestii Stapf. Natural Product Research and Development, 32(3), 435-440. View Source
• [2] Ge, Y., et al. (2009). Diterpenoid alkaloids from roots of Aconitum recemulosum and their inhibitory effects on PAF-induced platelet aggregation. Zhongguo Zhong Yao Za Zhi, 34(15), 1935-1937. View Source